Cas no 2411287-82-4 (6-Acetylnaphthalen-2-yl sulfurofluoridate)

• Product Name: 6-Acetylnaphthalen-2-yl sulfurofluoridate
• CAS No: 2411287-82-4
• MF: C₁₂H₉FO₄S
• MW: 268.260865926743
• CID: 5357644
• Update Time: 2025-06-08

6-Acetylnaphthalen-2-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 6-acetylnaphthalen-2-yl sulfurofluoridate
• Z3919176692
• 6-Acetylnaphthalen-2-yl sulfurofluoridate

• Inchi： 1S/C12H9FO4S/c1-8(14)9-2-3-11-7-12(17-18(13,15)16)5-4-10(11)6-9/h2-7H,1H3
• InChI Key： UGQAWWZOSQTMNV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC2=CC(C(C)=O)=CC=C2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 2.9
• Topological Polar Surface Area: 68.8

Additional information on 6-Acetylnaphthalen-2-yl sulfurofluoridate

Comprehensive Overview of 6-Acetylnaphthalen-2-yl sulfurofluoridate (CAS No. 2411287-82-4): Properties, Applications, and Innovations

6-Acetylnaphthalen-2-yl sulfurofluoridate (CAS No. 2411287-82-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by the presence of an acetyl group and a sulfurofluoridate moiety on a naphthalene backbone, exhibits distinct reactivity and stability, making it a subject of interest for researchers and industrial chemists alike.

The molecular structure of 6-Acetylnaphthalen-2-yl sulfurofluoridate combines the aromatic properties of naphthalene with the electrophilic characteristics of the sulfurofluoridate group. This combination enables the compound to participate in a wide range of chemical reactions, including nucleophilic substitutions and cross-coupling reactions. The acetyl group further enhances its versatility, allowing for derivatization and functionalization, which are critical in the synthesis of more complex molecules.

In the context of current research trends, 6-Acetylnaphthalen-2-yl sulfurofluoridate has been explored for its potential role in the development of advanced materials. For instance, its incorporation into polymer matrices has shown promise in improving thermal stability and mechanical properties. Additionally, the compound's ability to act as a precursor in the synthesis of fluorinated organic compounds aligns with the growing demand for fluorinated materials in electronics, pharmaceuticals, and agrochemicals.

One of the most frequently searched questions related to this compound is: "What are the applications of 6-Acetylnaphthalen-2-yl sulfurofluoridate in medicinal chemistry?" While direct therapeutic applications are still under investigation, the compound's structural features make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential to serve as a building block for drug candidates targeting inflammatory and metabolic disorders.

Another area of interest is the compound's role in green chemistry initiatives. With increasing emphasis on sustainable and environmentally friendly synthetic processes, 6-Acetylnaphthalen-2-yl sulfurofluoridate has been studied for its compatibility with catalytic systems that minimize waste and reduce energy consumption. This aligns with the broader industry trend toward greener alternatives, a topic frequently discussed in academic and industrial forums.

The synthesis of 6-Acetylnaphthalen-2-yl sulfurofluoridate typically involves multi-step organic reactions, starting from readily available naphthalene derivatives. Recent advancements in synthetic methodologies have focused on improving yield and purity, with particular attention to optimizing reaction conditions and reducing byproducts. These improvements are crucial for scaling up production to meet industrial demands.

From an analytical perspective, the characterization of 6-Acetylnaphthalen-2-yl sulfurofluoridate relies heavily on techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the accurate identification and quantification of the compound, which is essential for quality control in both research and industrial settings.

In summary, 6-Acetylnaphthalen-2-yl sulfurofluoridate (CAS No. 2411287-82-4) represents a fascinating area of study in modern chemistry. Its unique properties and potential applications span multiple disciplines, from materials science to medicinal chemistry. As research continues to uncover new uses and synthetic pathways, this compound is poised to play an increasingly important role in the development of innovative technologies and solutions.